Cas no 112923-13-4 ((Benzothiazol-2-ylthio)acetic acid sodium salt)

• Product Name: (Benzothiazol-2-ylthio)acetic acid sodium salt
• CAS No: 112923-13-4
• MF: C₉H₆NNaO₂S₂
• MW: 247.269210338593
• CID: 1200932
• Update Time: 2023-08-02

(Benzothiazol-2-ylthio)acetic acid sodium salt Chemical and Physical Properties

Names and Identifiers

• Acetic acid, (2-benzothiazolylthio)-, sodium salt
• (Benzothiazol-2-ylthio)acetic acid sodium salt

• Inchi： 1S/C9H7NO2S2.Na/c11-8(12)5-13-9-10-6-3-1-2-4-7(6)14-9;/h1-4H,5H2,(H,11,12);/q;+1/p-1
• InChI Key： OHOGYZKRCZUTIL-UHFFFAOYSA-M
• SMILES： S1C(=NC2C=CC=CC1=2)SCC(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 246.97376506 g/mol
• Monoisotopic Mass: 246.97376506 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107
• Molecular Weight: 247.3